3-{2-Ethyl-[1,2,4]triazolo[1,5-a]pyridin-8-yl}-7-fluoro-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

• IUPAC Name: 3-(2-ethyl-[1,2,4]triazolo[1,5-a]pyridin-8-yl)-7-fluoro-2-sulfanylidene-4aH-quinazolin-4-one
• InChI: InChI=1S/C16H12FN5OS/c1-2-13-19-14-12(4-3-7-21(14)20-13)22-15(23)10-6-5-9(17)8-11(10)18-16(22)24/h3-8,10H,2H2,1H3
• InChI Key: XVSPPDGZMHAZHN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C=CC=C(C2=N1)N3C(=O)C4C=CC(=CC4=NC3=S)F
• Molecular Formula: C16H12FN5OS
• Molecular Weight: 341.4 g/mol

Description

Triazoles are a class of heterocyclic compounds that contain a five-membered aromatic ring with two carbon atoms and three nitrogen atoms. They are known for their versatile biological activities and are present in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Molecular Structure Analysis

Triazole compounds contain a five-membered aromatic azole chain with two carbon and three nitrogen atoms. They are capable of binding in the biological system with a variety of enzymes and receptors.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. While some triazole compounds have been used safely in various drug classes, the specific safety and hazard information for the compound you mentioned was not found in the available literature.

Future Directions

Triazoles continue to be a topic of interest in medicinal chemistry due to their versatile biological activities. Future research may focus on developing new synthetic methods, exploring additional biological activities, and designing new drugs based on the triazole scaffold.